Cas no 75105-48-5 (Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)-)

• Product Name: Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)-
• CAS No: 75105-48-5
• MF: C₁₉H₂₄N₂
• MW: 280.407264709473
• CID: 540083
• PubChem ID: 3355627
• Update Time: 2025-05-26

Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)-
• N,N'-bis(2,4,6-trimethylphenyl)methanimidamide
• N,N'-dimesitylformamidine
• N,N'-Dimesitylformimidamide
• N,N inverted exclamation mark -Dimesitylformimidamide
• SCHEMBL1608123
• (E)-N,N'-DIMESITYLFORMIMIDAMIDE
• 75105-48-5
• E87398
• DTXSID50391738
• VSPPKNZKMVKGNX-UHFFFAOYSA-N
• SY265297
• N,N'-bis(mesityl)formamidine

• Inchi： 1S/C19H24N2/c1-12-7-14(3)18(15(4)8-12)20-11-21-19-16(5)9-13(2)10-17(19)6/h7-11H,1-6H3,(H,20,21)
• InChI Key： VSPPKNZKMVKGNX-UHFFFAOYSA-N
• SMILES： N(/C=N/C1C(C)=CC(C)=CC=1C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 280.19412
• Monoisotopic Mass: 280.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39

Additional information on Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)-

Comprehensive Overview of Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)- (CAS No. 75105-48-5)

Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)- (CAS No. 75105-48-5) is a specialized organic compound widely recognized for its unique structural properties and applications in advanced chemical synthesis. This compound, characterized by its symmetrical bis(2,4,6-trimethylphenyl) substitution, has garnered significant attention in both academic and industrial research due to its role as a key intermediate in the production of high-performance materials and catalysts. Its molecular framework, featuring a central methanimidamide core, offers exceptional stability and reactivity, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)- has surged, driven by its applications in pharmaceutical intermediates, agrochemical formulations, and advanced polymer systems. Researchers and manufacturers frequently search for terms like "synthesis of N,N'-bis(2,4,6-trimethylphenyl)methanimidamide" or "CAS 75105-48-5 applications", reflecting the compound's growing relevance. Its ability to act as a ligand in transition metal catalysis has also positioned it as a critical component in the development of sustainable chemical processes, aligning with global trends toward green chemistry and reduced environmental impact.

The compound's thermal stability and solubility profile further enhance its utility in high-temperature reactions and specialized solvent systems. Industry professionals often inquire about "optimized purification methods for CAS 75105-48-5" or "scalable production techniques", highlighting the need for efficient manufacturing protocols. Additionally, its compatibility with cross-coupling reactions and polymerization initiators has made it a subject of extensive study in materials science, particularly for creating high-performance coatings and electronic materials.

From a regulatory perspective, Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)- is classified as a non-hazardous substance under standard handling conditions, though proper laboratory safety protocols should always be observed. Its low toxicity profile and biodegradability contribute to its appeal in industries prioritizing sustainable sourcing and eco-friendly alternatives. As research continues to uncover new applications, this compound is poised to play an even greater role in cutting-edge technologies, from renewable energy solutions to next-generation adhesives.

In summary, Methanimidamide, N,N'-bis(2,4,6-trimethylphenyl)- (CAS No. 75105-48-5) represents a versatile and high-value chemical entity with broad industrial relevance. Its combination of structural robustness, functional diversity, and environmental compatibility ensures its continued prominence in both research and commercial applications. For those seeking detailed technical data or procurement options, consulting reputable chemical databases or specialty suppliers is recommended to ensure quality and compliance.